(2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane

• IUPAC Name: 4-bromo-1-methylsulfanyl-2-phenylmethoxybenzene
• InChI: InChI=1S/C14H13BrOS/c1-17-14-8-7-12(15)9-13(14)16-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: MKLGLJJHURZHDX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)Br)OCC2=CC=CC=C2
• Molecular Formula: C14H13BrOS
• Molecular Weight: 309.22 g/mol

Description

(2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane is an organic compound with the molecular formula C14H13BrOS. This compound is characterized by the presence of a bromine atom, a methylsulfanyl group, and a phenylmethoxy group attached to a benzene ring. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane can be achieved through several methods. One common approach involves the bromination of 1-methylsulfanyl-2-phenylmethoxybenzene using bromine or a brominating agent under controlled conditions. The reaction typically takes place in an organic solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions .

Industrial Production Methods

In industrial settings, the production of (2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane may involve large-scale bromination processes. These processes are optimized for high yield and purity, often using automated systems to control reaction parameters such as temperature, pressure, and reagent concentration.

Chemical Reactions Analysis

Types of Reactions

(2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: The compound can undergo reduction reactions to remove the bromine atom or reduce the methylsulfanyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid in solvents like acetic acid or dichloromethane.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in ether or tetrahydrofuran (THF).

Major Products Formed

Substitution: Products with different functional groups replacing the bromine atom.

Oxidation: Sulfoxides or sulfones.

Reduction: Dehalogenated compounds or reduced sulfur-containing compounds.

Scientific Research Applications

(2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane involves its interaction with specific molecular targets. The bromine atom and methylsulfanyl group can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules. The phenylmethoxy group can also contribute to the compound’s overall properties and behavior in different environments .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-1-methoxy-4-(methylsulfanyl)benzene
• 1-Bromo-4-[(methylsulfanyl)methyl]benzene
• 4-Bromo-1-methyl-2-(methylsulfonyl)benzene

Uniqueness

(2-(Benzyloxy)-4-bromophenyl)(methyl)sulfane is unique due to the specific arrangement of its functional groups, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications in research and industry .